Cas no 1804836-78-9 (5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804836-78-9
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4833115
• Update Time: 2025-05-19

5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H4F5NO3/c9-6(10)3-1-14-7(17-8(11,12)13)5(16)4(3)2-15/h1-2,6,16H
• InChI Key： UNRBHTLTNCPKSD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C=O)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

Recent Advances in the Synthesis and Applications of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS: 1804836-78-9)

The compound 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS: 1804836-78-9) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of small molecule inhibitors targeting various disease pathways. This heterocyclic aldehyde derivative, characterized by its unique trifluoromethoxy and difluoromethyl substituents, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a crucial building block for the synthesis of potent kinase inhibitors. Researchers successfully employed 1804836-78-9 in the development of selective JAK3 inhibitors, showing remarkable efficacy in preclinical models of autoimmune diseases. The electron-withdrawing properties of the trifluoromethoxy group were found to significantly enhance the metabolic stability of the resulting drug candidates, addressing a common challenge in kinase inhibitor development.

Recent synthetic methodology improvements have substantially enhanced the accessibility of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde. A 2024 publication in Organic Process Research & Development described a scalable, high-yield (78%) synthesis route starting from commercially available 2,3-difluoropyridine. The optimized process features a novel regioselective trifluoromethoxylation step followed by controlled difluoromethylation, representing a significant advancement over previous methods that suffered from poor selectivity and yield.

In the field of agrochemical research, this compound has shown promise as a precursor for novel fungicides. A patent application (WO202318756) filed in early 2024 discloses derivatives of 1804836-78-9 exhibiting broad-spectrum activity against phytopathogenic fungi while maintaining favorable environmental safety profiles. The unique electronic properties imparted by the fluorine-containing substituents appear to enhance both target binding and compound stability under field conditions.

Structural-activity relationship (SAR) studies have revealed that the aldehyde functionality of 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde serves as an ideal handle for diverse derivatization strategies. Recent work published in ACS Medicinal Chemistry Letters (2024) demonstrated its successful application in the synthesis of hydrazone and oxime derivatives with improved blood-brain barrier permeability, opening new possibilities for central nervous system-targeted therapeutics.

Ongoing research continues to explore the full potential of this versatile building block. Current investigations focus on its application in PROTAC (Proteolysis Targeting Chimera) development, where its unique structural features may contribute to improved ternary complex formation and degradation efficiency. Preliminary results presented at the 2024 EFMC International Symposium on Medicinal Chemistry suggest promising outcomes in targeting previously "undruggable" oncoproteins.

As the pharmaceutical industry increasingly prioritizes fluorine-containing compounds for their enhanced pharmacokinetic properties, 5-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde is poised to play an increasingly important role in drug discovery pipelines. Future research directions likely include further optimization of synthetic routes, exploration of additional therapeutic applications, and detailed investigation of its metabolic fate in biological systems.